Cas no 1258640-47-9 (N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide)

• Product Name: N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide
• CAS No: 1258640-47-9
• MF: C₁₅H₁₉ClN₂O₂
• MW: 294.776562929153
• CID: 4777671
• Update Time: 2025-10-29

N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-chloroacetyl)piperidin-4-yl]-2-methylbenzamide
• NE42715
• Z1562125456
• N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide

• Inchi： 1S/C15H19ClN2O2/c1-11-4-2-3-5-13(11)15(20)17-12-6-8-18(9-7-12)14(19)10-16/h2-5,12H,6-10H2,1H3,(H,17,20)
• InChI Key： BZCAHZKZWYJLLE-UHFFFAOYSA-N
• SMILES： ClCC(N1CCC(CC1)NC(C1C=CC=CC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 2.2
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide

Introduction to N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide (CAS No. 1258640-47-9)

N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide, identified by its CAS number 1258640-47-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidin-4-yl moiety linked to a 2-methylbenzamide group via an acetyl chloride bridge, has garnered attention due to its potential applications in drug discovery and development.

The structural framework of N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The presence of the acetyl chloride moiety at the nitrogen atom of the piperidine ring suggests a high propensity for nucleophilic substitution reactions, making it a versatile intermediate in the synthesis of more complex molecules. Additionally, the benzamide group introduces a polar region that can interact with biological targets, enhancing the compound's pharmacological profile.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their favorable pharmacokinetic properties and ability to modulate various biological pathways. The piperidin-4-yl group, in particular, has been extensively studied for its role in enhancing drug solubility and improving oral bioavailability. This has led to its incorporation into numerous therapeutic agents targeting central nervous system disorders, cardiovascular diseases, and infectious diseases.

The benzamide moiety in N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide further contributes to its potential therapeutic applications. Benzamides are known for their ability to act as substrates or inhibitors of various enzymes and receptors, making them valuable in the development of drugs for pain management, inflammation, and neurodegenerative diseases. The combination of these two pharmacophoric groups suggests that this compound may exhibit multiple biological activities simultaneously.

Recent studies have highlighted the importance of acetyl chloride derivatives in medicinal chemistry due to their utility as intermediates in the synthesis of more complex molecules. The acetyl chloride group in N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide allows for further functionalization through amidation or esterification reactions, providing a scaffold for the development of novel therapeutic agents. These modifications can be tailored to optimize binding affinity and selectivity towards specific biological targets.

The synthesis of N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The reaction sequence typically begins with the preparation of 4-piperidone, which is then converted into 1-(2-chloroacetyl)piperidine via nucleophilic addition followed by dehydration. Subsequent reaction with 2-methylbenzoic acid or its derivatives yields the desired amide linkage.

The chemical properties of N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into the compound's molecular structure and purity, ensuring its suitability for further biological evaluation.

In terms of biological activity, preliminary studies have suggested that N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, it has been shown to interact with cytochrome P450 enzymes involved in drug metabolism, potentially influencing the pharmacokinetics of co-administered therapeutic agents. Additionally, interactions with other targets such as ion channels and G protein-coupled receptors have been observed, indicating a broad spectrum of potential applications.

The development of new drugs often involves the optimization of lead compounds through structure-based drug design approaches. N-1-(2-chloroacetyl)piperidin-4-yl-2-methylbenzamide serves as an excellent starting point for such endeavors due to its well-defined structure and multiple functional groups available for modification. By employing computational methods such as molecular docking and virtual screening, researchers can identify analogs with enhanced potency and reduced side effects.

The role of computational chemistry in modern drug discovery cannot be overstated. Advanced algorithms and software tools have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with remarkable accuracy. This has accelerated the process of identifying promising candidates for further experimental validation.

In conclusion, N-1-(2-chloroacetyl)piperidin-4-yll)-methylbenzamide (CAS No. 1258640 47 9) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile intermediate for synthesizing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational methods, this compound is poised to play a crucial role in future drug discovery efforts.